Cas no 129273-49-0 (Benzoic acid, 2,4,6-trihydroxy-3-nitro-)

• Product Name: Benzoic acid, 2,4,6-trihydroxy-3-nitro-
• CAS No: 129273-49-0
• MF: C₇H₅NO₇
• MW: 215.117102384567
• CID: 1227883
• PubChem ID: 14617057
• Update Time: 2025-04-20

Benzoic acid, 2,4,6-trihydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-trihydroxy-3-nitro-
• 2,4,6-trihydroxy-3-nitrobenzoic acid
• DTXSID60562235
• 129273-49-0
• SCHEMBL9617118

• Inchi： 1S/C7H5NO7/c9-2-1-3(10)5(8(14)15)6(11)4(2)7(12)13/h1,9-11H,(H,12,13)
• InChI Key： QMJBWKQRDLDAGV-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=C(C=1C(=O)O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.00655
• Monoisotopic Mass: 215.00660150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 141.13